Cas no 2172108-94-8 ({3-oxo-2,8-dioxaspiro4.6undecan-1-yl}methanesulfonamide)

• Product Name: {3-oxo-2,8-dioxaspiro4.6undecan-1-yl}methanesulfonamide
• CAS No: 2172108-94-8
• MF: C₁₀H₁₇NO₅S
• MW: 263.310682058334
• CID: 6027461
• PubChem ID: 165608037
• Update Time: 2025-10-31

{3-oxo-2,8-dioxaspiro4.6undecan-1-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• {3-oxo-2,8-dioxaspiro4.6undecan-1-yl}methanesulfonamide
• {3-oxo-2,8-dioxaspiro[4.6]undecan-1-yl}methanesulfonamide
• 2172108-94-8
• EN300-1479254

• Inchi： 1S/C10H17NO5S/c11-17(13,14)7-8-10(6-9(12)16-8)2-1-4-15-5-3-10/h8H,1-7H2,(H2,11,13,14)
• InChI Key： JGUWRXIEYJISCT-UHFFFAOYSA-N
• SMILES： S(CC1C2(CC(=O)O1)CCOCCC2)(N)(=O)=O

Computed Properties

• Exact Mass: 263.08274382g/mol
• Monoisotopic Mass: 263.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 104Ų

Additional information on {3-oxo-2,8-dioxaspiro4.6undecan-1-yl}methanesulfonamide

Introduction to {3-oxo-2,8-dioxaspiro[4.6]undecan-1-yl}methanesulfonamide (CAS No. 2172108-94-8)

{3-oxo-2,8-dioxaspiro[4.6]undecan-1-yl}methanesulfonamide, with the CAS number 2172108-94-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure and the presence of a methanesulfonamide group, which confers it with a range of potential biological activities and therapeutic applications.

The chemical structure of {3-oxo-2,8-dioxaspiro[4.6]undecan-1-yl}methanesulfonamide consists of a spirocyclic framework with an oxo group at the C3 position and two oxygen atoms forming a dioxane ring. The methanesulfonamide moiety is attached to the spirocyclic core, which is believed to play a crucial role in its biological properties. This structural complexity makes it an interesting candidate for various pharmacological studies.

Recent research has focused on the potential therapeutic applications of {3-oxo-2,8-dioxaspiro[4.6]undecan-1-yl}methanesulfonamide. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of inflammatory diseases and pain management. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, {3-oxo-2,8-dioxaspiro[4.6]undecan-1-yl}methanesulfonamide has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that it can effectively inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is thought to involve the disruption of viral entry into host cells or the inhibition of viral replication enzymes.

The pharmacokinetic properties of {3-oxo-2,8-dioxaspiro[4.6]undecan-1-yl}methanesulfonamide have also been studied in detail. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which makes it suitable for development as an oral medication. The compound is rapidly absorbed from the gastrointestinal tract and has a moderate half-life, allowing for once-daily dosing in clinical settings.

Toxicity studies have shown that {3-oxo-2,8-dioxaspiro[4.6]undecan-1-yl}methanesulfonamide is generally well-tolerated at therapeutic doses. However, like many new compounds, it is important to conduct comprehensive safety assessments before advancing to clinical trials. Preclinical studies have not reported any significant adverse effects at relevant concentrations, but further research is needed to fully understand its safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of {3-oxo-2,8-dioxaspiro[4.6]undecan-1-yl}methanesulfonamide in human subjects. Early-phase trials have shown promising results, with patients experiencing significant relief from symptoms associated with inflammatory conditions and pain. These findings have generated considerable interest among researchers and pharmaceutical companies alike.

In conclusion, {3-oxo-2,8-dioxaspiro[4.6]undecan-1-yl}methanesulfonamide (CAS No. 2172108-94-8) represents a promising new compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.